BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of 1-Chloroethanol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 1-Chloroethanol

This technical guide provides a comprehensive overview of the boiling point and density of 1-
chloroethanol, tailored for researchers, scientists, and professionals in drug development. It
includes detailed experimental protocols for the determination of these properties and visual
diagrams to illustrate key processes.

Physicochemical Data of 1-Chloroethanol

The quantitative properties of 1-chloroethanol are summarized in the table below. These
values are predicted based on computational models.

Property Value
Boiling Point 101.6 £ 23.0 °C[1][2]
Density 1.136 £ 0.06 g/cm3[1][2]

Experimental Protocols for Property Determination

Accurate determination of boiling point and density is crucial for the characterization of
chemical substances. The following sections detail standard laboratory procedures for these
measurements.

Determination of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Several methods can be employed for its determination,
depending on the sample volume available.

1. Micro-Boiling Point Determination using a Thiele Tube
This method is ideal for small sample volumes (less than 0.5 mL).[3]

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), heating oil, and a heat source.

e Procedure:
o A small amount of 1-chloroethanol is placed into the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is placed in a Thiele tube filled with heating oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube. Heating
should continue until a steady stream is observed.

o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid is drawn into the capillary tube.[3]

[4]
2. Boiling Point Determination by Simple Distillation

This method is suitable for larger sample volumes (at least 5 mL).[5][6]
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e Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heat source.
e Procedure:

o The 1-chloroethanol sample is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

o The apparatus is assembled, with the thermometer bulb positioned just below the side arm
of the distillation flask to accurately measure the temperature of the vapor.

o The flask is heated, and the liquid is brought to a boil.

o The temperature is recorded when it becomes constant, which indicates that the vapor
and liquid are in equilibrium. This constant temperature is the boiling point of the liquid.[5]

[6]

Determination of Density

Density is an intrinsic property of a substance, defined as its mass per unit volume.
1. Volumetric Method
This is a straightforward method for determining the density of a liquid.[7][8][9]

e Apparatus: A digital balance, and a calibrated volumetric instrument such as a graduated
cylinder or a pipette.

e Procedure:
o An empty, dry graduated cylinder is weighed, and its mass is recorded.
o A specific volume of 1-chloroethanol is carefully measured using the graduated cylinder.

o The graduated cylinder containing the liquid is weighed again, and the combined mass is
recorded.

o The mass of the liquid is determined by subtracting the mass of the empty cylinder from
the combined mass.
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o The density is calculated by dividing the mass of the liquid by the volume it occupies.[7][8]
[10]

2. Hydrometer Method
This method provides a direct reading of the liquid's density.[7][9]
o Apparatus: A hydrometer and a container large enough for the hydrometer to float freely.
» Procedure:
o The 1-chloroethanol sample is poured into a suitably sized container.

o The hydrometer is gently placed into the liquid, ensuring it floats without touching the sides
of the container.

o The density is read directly from the scale on the hydrometer at the point where the liquid
surface meets the stem.[7][9]

Visualizations

The following diagrams illustrate key experimental and synthetic workflows relevant to 1-
chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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